Cas no 864856-16-6 (N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864856-16-6
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 6423853
• PubChem ID: 7119278
• Update Time: 2025-06-30

N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• N-(3,4-dimethoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• F0698-0040
• 864856-16-6
• N-(3,4-dimethoxyphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• AKOS024597595

• Inchi： 1S/C18H17N3O3S2/c1-23-14-9-8-13(10-15(14)24-2)19-16(22)11-25-18-20-17(21-26-18)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key： JQSZEAACROJUAP-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=NS1)CC(NC1=CC=C(C(=C1)OC)OC)=O

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 127Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864856-16-6)

N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 864856-16-6, this compound represents a unique structural configuration that has been explored for its potential biological activities. The presence of both dimethoxyphenyl and 1,2,4-thiadiazole moieties in its molecular framework suggests a multifaceted interaction with biological targets, making it a subject of considerable interest in medicinal chemistry.

The 1,2,4-thiadiazole scaffold is particularly noteworthy due to its extensive history of use in the development of bioactive molecules. This heterocyclic system is known for its ability to modulate various biological pathways, including those involved in inflammation, infection, and cancer. The incorporation of a phenyl group further enhances the compound's potential by introducing additional binding pockets and functional groups that can interact with biological targets. The sulfanylacetamide moiety adds another layer of complexity, potentially influencing both the solubility and reactivity of the molecule.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide has emerged as a promising candidate in this context. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, preliminary in vitro studies have suggested that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The dimethoxyphenyl group in the molecule is particularly interesting from a pharmacological standpoint. This substitution pattern is commonly found in bioactive natural products and synthetic drugs, where it contributes to both lipophilicity and metabolic stability. The methoxy groups can also serve as sites for further functionalization, allowing for the creation of derivatives with enhanced biological activity or selectivity. This flexibility makes N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide a valuable scaffold for medicinal chemists seeking to develop new therapeutic agents.

The 1,2,4-thiadiazole-based compounds have been extensively studied for their antimicrobial and antiviral properties. The five-membered ring structure of thiadiazole provides a unique electronic environment that can interact with biological targets in ways that differ from other heterocyclic systems. This has led to the discovery of several thiadiazole derivatives with significant therapeutic potential. In particular, the presence of the sulfanyl group in N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide may enhance its ability to interact with biological targets by providing additional binding sites or by influencing the conformational flexibility of the molecule.

The synthesis of N-(3,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide involves several key steps that highlight the expertise required in medicinal chemistry. The construction of the thiadiazole ring typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the introduction of the sulfanylacetamide moiety necessitates precise functional group transformations to achieve the desired molecular architecture. These synthetic challenges underscore the importance of advanced chemical techniques and methodologies in the development of novel bioactive compounds.

In conclusion，N-(3，4-dimethoxyphenyl